N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-4-25-14-6-8-15(9-7-14)27(23,24)21-13-5-10-17-16(11-13)20-18(22)19(2,3)12-26-17/h5-11,21H,4,12H2,1-3H3,(H,20,22)
• InChI Key: MCYIVQFXVGOVIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer

Sulfonamide derivatives, such as those mentioned in studies by Pişkin, Canpolat, and Öztürk (2020), have been synthesized and characterized for their potential use in photodynamic therapy, a promising treatment for cancer. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II photosensitizers in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).

Carbonic Anhydrase Inhibitors

Another application area for sulfonamide derivatives is as carbonic anhydrase inhibitors, which have therapeutic relevance in treating conditions such as glaucoma, epilepsy, and altitude sickness. A study by Sapegin et al. (2018) synthesized [1,4]oxazepine-based primary sulfonamides that exhibited strong inhibition of human carbonic anhydrases, demonstrating their potential in therapeutic applications (Sapegin et al., 2018).

Antimicrobial and Antifungal Agents

Sulfonamide derivatives have also been explored for their antimicrobial and antifungal activities. Alyar et al. (2018) synthesized Schiff bases from sulfamethoxazole/sulfisoxazole and salicylaldehydes, showing that their metal complexes exhibited significant antimicrobial activities against various pathogens and inhibited carbonic anhydrase enzymes, indicating their potential as antimicrobial and enzyme inhibitory agents (Alyar et al., 2018).

Antitumor Activities

Research into the antitumor properties of sulfonamide derivatives has led to the synthesis of compounds with promising anticancer activities. For example, compounds synthesized by Zareef et al. (2007) were screened in vitro for their anti-HIV and antifungal activities, showcasing the potential of sulfonamide derivatives in developing novel antitumor agents (Zareef et al., 2007).

Material Science Applications

Beyond biomedical applications, sulfonamide derivatives are also investigated in the field of material science. For instance, Moustafid et al. (1991) conducted electrosynthesis and characterized polymers derived from methoxy-ethoxybenzene sulfonamides, indicating their potential in creating new materials with unique electrical and optical properties (Moustafid et al., 1991).